4-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-7-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-7-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C20H19N3O4/c1-3-25-15-6-4-5-14(10-15)20-21-18(27-22-20)11-23-16-8-7-13(2)9-17(16)26-12-19(23)24/h4-10H,3,11-12H2,1-2H3
• InChI Key: XNVSXYCGSKFQHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NOC(=N2)CN3C(=O)COC4=C3C=CC(=C4)C
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

4-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-7-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C20H19N3O4 and its molecular weight is 365.389. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds containing 1,2,4-oxadiazole and 1,3,4-oxadiazole moieties, such as the derivatives synthesized by Bektaş et al. (2007), have been evaluated for their antimicrobial activities. These derivatives were found to possess good or moderate activities against various test microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Crystal Structure and DFT Calculations

Kumara et al. (2017) conducted crystal structure studies and density functional theory (DFT) calculations on novel piperazine derivatives containing the 1,3,4-oxadiazole moiety. These studies provide insights into the molecular structure and reactive sites of such compounds, which could be beneficial for designing molecules with desired properties (Kumara et al., 2017).

Nematocidal Activity

Liu et al. (2022) explored the nematocidal activity of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety. Some of these compounds showed promising activity against Bursaphelenchus xylophilus, indicating their potential as nematicides (Liu et al., 2022).

Anticancer Evaluation

A series of benzamides containing the 1,3,4-oxadiazole moiety were synthesized by Ravinaik et al. (2021) and evaluated for their anticancer activity against various cancer cell lines. Some derivatives showed higher activity than the reference drug, highlighting their potential in anticancer therapy (Ravinaik et al., 2021).